N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]butanamide
• InChI: InChI=1S/C12H14ClN5O/c1-2-3-12(19)14-8-11-15-16-17-18(11)10-6-4-9(13)5-7-10/h4-7H,2-3,8H2,1H3,(H,14,19)
• InChI Key: OBOWNKJIRYLTJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCC1=NN=NN1C2=CC=C(C=C2)Cl
• Molecular Formula: C12H14ClN5O
• Molecular Weight: 279.72 g/mol

Description

The compound “N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide” is a complex organic molecule. It contains a tetrazole ring, which is a type of heterocyclic aromatic compound, and a 4-chlorophenyl group, which is a phenyl group substituted with a chlorine atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have regions of polarity due to the presence of nitrogen, oxygen, and chlorine atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions are carried out. The tetrazole ring, for instance, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, a tropical disease caused by Leishmania parasites transmitted through sandfly bites, affects millions of people globally. Researchers have investigated the antileishmanial potential of N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)butyramide. . The molecular docking study further supported its efficacy against Leishmania parasites.

Antimalarial Activity

Malaria, caused by Plasmodium parasites transmitted by mosquitoes, remains a global health concern. N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)butyramide derivatives (compounds 14 and 15) exhibited significant inhibition effects against Plasmodium berghei in vivo. .

Indole Derivatives and Biological Potential

The indole nucleus is a key component in many bioactive compounds. Interestingly, N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)butyramide contains an indole moiety. . This compound’s indole scaffold may contribute to its pharmacological properties.

Advanced Intermediate in Asymmetric Synthesis

N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)butyramide can serve as an advanced intermediate in asymmetric synthesis. .

Fungicide Residue Detection

. This highlights the compound’s versatility and relevance in different contexts.

Anti-Allergic Activities

Although not extensively studied, exploring the potential anti-allergic effects of N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)butyramide derivatives could be worthwhile. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s designed to be a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future research directions for this compound could include exploring its potential uses, optimizing its synthesis, and studying its properties in more detail.